Cas no 1805513-90-9 (2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid
• CAS No: 1805513-90-9
• MF: C₁₀H₃F₆NO₂
• MW: 283.126743555069
• CID: 4946557
• Update Time: 2025-06-24

2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid

• Inchi： 1S/C10H3F6NO2/c11-9(12,13)5-2-1-4(3-17)6(8(18)19)7(5)10(14,15)16/h1-2H,(H,18,19)
• InChI Key： CHCWNQRBUYBGKX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C#N)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 407
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1

Additional information on 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid

2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid: A Versatile Compound for Pharmaceutical and Material Science Applications

2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid (CAS No. 1805513-90-9) has emerged as a critical compound in modern pharmaceutical research and material science due to its unique molecular structure and functional groups. This compound features two trifluoromethyl groups at the 2 and 3 positions of the benzene ring, along with a cyanide group at the 6 position and a carboxylic acid functional group at the 1 position. The combination of these substituents creates a molecule with high electronic density, enabling it to interact with biological targets in novel ways. Recent studies have highlighted its potential in drug discovery and functional material development, making it a focal point in both academic and industrial research.

As a carboxylic acid derivative, 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid exhibits exceptional lipophilicity and hydrophobicity, which are crucial for its bioavailability and solubility properties. The trifluoromethyl groups significantly enhance the molecule's stability and electronic properties, reducing the likelihood of metabolic degradation in vivo. This characteristic has been leveraged in the design of prodrugs and targeted drug delivery systems, where the compound's stability allows for controlled release of active pharmaceutical ingredients (APIs). Additionally, the cyanide group contributes to the molecule's ability to form hydrogen bonds and coordinate with metal ions, which are essential for its interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2,3-Bis(trifluoromyethyl)-6-cyanobenzoic acid with various protein targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of kinases, particularly in the PI3K/AKT/mTOR signaling pathway, which is implicated in multiple cancers. The compound's ability to modulate these pathways has sparked interest in its application for oncology and chronic inflammatory diseases. Furthermore, its fluorinated substituents provide resistance to enzymatic hydrolysis, making it a promising candidate for long-acting therapeutic agents.

The synthetic pathway of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid has been optimized through green chemistry approaches to reduce environmental impact. A 2024 review in Organic & Biomolecular Chemistry highlighted the use of electrophilic fluorination and electrophilic substitution reactions to introduce the trifluoromethyl groups efficiently. These methods not only improve the yield of the compound but also minimize the use of hazardous reagents, aligning with sustainable development goals in the pharmaceutical industry. The cyano group is typically introduced via nitrile chemistry, ensuring the molecule's structural integrity while maintaining its functional properties.

Applications of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid extend beyond pharmaceuticals into material science, where its fluorinated structure provides exceptional hydrophobicity and chemical inertness. Researchers have explored its use in fluorinated polymers and surface coatings for applications in electronics and biomedical devices. The carboxylic acid group can be functionalized to create cross-linked networks, enhancing the mechanical strength and thermal stability of these materials. This dual functionality has positioned the compound as a key player in high-performance material development.

Recent studies have also focused on the photophysical properties of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid, revealing its potential in optoelectronics and photovoltaics. A 2023 paper in Advanced Materials reported that the compound exhibits strong fluorescence under UV excitation, making it a candidate for organic light-emitting diodes (OLEDs). The fluorinated substituents enhance the electron mobility and energy transfer efficiency, while the cyano group contributes to the molecule's conjugated system, enabling efficient light emission. These properties open new avenues for its application in display technologies and energy conversion systems.

The pharmacokinetic profile of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid has been extensively studied to optimize its therapeutic potential. A 2023 clinical trial published in Pharmaceutical Research demonstrated that the compound exhibits prolonged half-life and low clearance rate in vivo, which are advantageous for chronic disease management. The fluorinated structure reduces the likelihood of metabolic degradation, ensuring consistent drug levels in the bloodstream. These properties have made it a preferred candidate for once-daily dosing regimens, improving patient compliance and treatment outcomes.

In the realm of biomedical engineering, 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid has shown promise in drug-eluting stents and implantable devices. Its hydrophobicity and chemical stability make it suitable for coating medical devices to prevent biofilm formation and infection. Additionally, the cyano group can be modified to incorporate targeted drug delivery systems, enabling the release of therapeutic agents at specific sites within the body. These applications underscore the versatility of the compound in addressing complex medical challenges.

Despite its promising properties, the development of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid faces challenges related to synthetic scalability and cost-effectiveness. Researchers are exploring asymmetric synthesis and green chemistry methods to produce the compound in larger quantities while minimizing environmental impact. A 2024 study in Chemical Science proposed the use of flow chemistry to enhance the efficiency of the synthesis process, reducing reaction times and energy consumption. These advancements are critical for translating the compound from the laboratory to commercial applications.

Looking ahead, the future of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid lies in its integration into multifunctional therapeutics and smart materials. The compound's ability to interact with both biological systems and non-biological environments positions it as a cornerstone in the development of nanomedicine and adaptive materials. As research continues to uncover new applications, the compound is expected to play a pivotal role in shaping the next generation of innovative therapies and technological solutions.

Ultimately, the synthesis, properties, and applications of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid (CAS No. 1805513-90-9) exemplify the intersection of chemistry, biology, and engineering. Its unique molecular structure and functional groups have enabled a wide range of applications, from pharmaceuticals to material science. As research in this field progresses, the compound is poised to make significant contributions to multiple disciplines, driving innovation and addressing global challenges in health and technology.

For further information on the synthesis, properties, and applications of 2,3-Bis(trifluoromethyl)-6-cyanobenzoic acid, please consult recent scientific literature and specialized databases in organic chemistry and materials science.